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Compound of Interest

Compound Name: C3a (70-77)

Cat. No.: B15607999

Technical Support Center: C3a (70-77) Peptide

This guide provides researchers, scientists, and drug development professionals with best
practices for handling lyophilized C3a (70-77) powder. It includes frequently asked questions
and troubleshooting advice to ensure successful experimental outcomes.

Frequently Asked Questions (FAQSs)

Q1: How should | store the lyophilized C3a (70-77) powder upon arrival?

For long-term stability, the lyophilized powder should be stored at -20°C or colder.[1][2][3][4]
Under these conditions, the peptide can be stable for 6 to 12 months.[2][3][5] Short-term
storage at 4°C is possible but not recommended for extended periods.[2][6] To prevent
degradation from moisture and light, keep the vial tightly sealed and in a desiccator, protected
from light.[7]

Q2: What is the recommended procedure for reconstituting the lyophilized powder?

» Centrifuge the Vial: Before opening, briefly centrifuge the vial on a tabletop centrifuge to
ensure any powder entrapped in the cap is collected at the bottom of the vial.[2][3]

o Equilibrate to Room Temperature: Allow the vial to warm to room temperature before opening
to avoid condensation.[8]
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o Select a Solvent: The choice of solvent is critical. For many applications, sterile, high-purity
water, phosphate-buffered saline (PBS) at pH 7.2-7.4, or another suitable assay buffer is
recommended.[8][9] For hydrophobic peptides, a small amount of an organic solvent like
DMSO may be necessary for initial solubilization, followed by dilution with your aqueous
assay buffer. Always consult the manufacturer's datasheet for specific recommendations.

o Reconstitute: Carefully add the recommended volume of solvent to the vial to achieve the
desired stock concentration. Gently vortex or pipette the solution to ensure the peptide is
fully dissolved. Sonication can also aid in dissolution if needed.[8]

Q3: How should | store the reconstituted C3a (70-77) solution?

To avoid repeated freeze-thaw cycles, which can degrade the peptide, it is crucial to aliquot the
reconstituted solution into single-use volumes. These aliquots should be stored at -20°C or
-80°C for long-term use.[10] For short-term use (1-2 weeks), the solution can be stored at 2-
8°C.[10]

Q4: What is the biological function of C3a (70-77)?

C3a (70-77) is the C-terminal octapeptide fragment of the C3a anaphylatoxin.[11] It acts as an
agonist for the C3a receptor (C3aR), a G protein-coupled receptor (GPCR).[12] While it
possesses the biological activities of the full-length C3a molecule, such as inducing
inflammatory responses and smooth muscle contraction, it is generally less potent.[11] Its
primary role in research is to selectively activate the C3aR to study downstream signaling
pathways and cellular responses like chemotaxis and calcium mobilization.[10][12]

Storage and Stability Summary
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Condition

Lyophilized Powder

Reconstituted Solution

Long-Term Storage

-20°C or colder[1][2][3][4]

-20°C or -80°C in aliquots[10]

Short-Term Storage

4°C (not recommended for
extended periods)[2][6]

2-8°C (for 1-2 weeks)[10]

Shelf Life

6-12 months at -20°C[2][3][5]

Varies; minimize freeze-thaw

cycles

Special Handling

Protect from moisture and
light[7]

Avoid repeated freeze-thaw

cycles

C3a (70-77) Signaling Pathway

C3a (70-77) binds to and activates the C3a Receptor (C3aR), a GPCR typically coupled to the
inhibitory G-protein, Gai. This interaction initiates a signaling cascade that inhibits adenylyl
cyclase, leading to decreased intracellular cAMP levels. Concurrently, activation of other G-
protein subunits can trigger the Phospholipase C (PLC) pathway and activate downstream
kinases such as PISK/AKT and ERK1/2, ultimately culminating in cellular responses like
intracellular calcium mobilization and modulation of immune cell functions.
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Preparation

1. Harvest & Wash Cells

2. Load with Calcium Dye
(e.g., Fluo-4 AM)

3. Incubate (30-60 min)

4. Wash & Resuspend

5. Plate Cells

I
Measurement

6. Measure Baseline Fluorescence
7. Inject C3a (70-77)
8. Record Fluorescence Change

9. Inject Positive Control (e.g., ATP)

Analle/sis

(10. Calculate F/Fo Ratio]
G.l. Plot Dose-Response Curva
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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